Cas no 735275-06-6 (cis-3-2-(3-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid)

• Product Name: cis-3-2-(3-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid
• CAS No: 735275-06-6
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• MDL: MFCD01319799
• CID: 878579
• PubChem ID: 24722548
• Update Time: 2025-05-22

cis-3-2-(3-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• LogP
• (1R,3S)-3-[2-(3-Methylphenyl)-2-oxoethyl]cyclohexanecarboxylic ac id
• cis-3-[2-(3-Methylphenyl)-2-oxoethyl]-cyclohexane-1-carboxylic acid
• CIS-3-[2-(3-METHYLPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLIC ACID
• (1R,3S)-3-[2-(3-methylphenyl)-2-oxoethyl]cyclohexane-1-carboxylic acid
• CIS-3-[2-(3-METHYLPHENYL)-2-OXOETHYL]CYCLOHEXANE-1-CARBOXYLICACID
• MFCD01319799
• 735275-06-6
• AKOS016017308
• cis-3-2-(3-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

• MDL： MFCD01319799
• Inchi： 1S/C16H20O3/c1-11-4-2-6-13(8-11)15(17)10-12-5-3-7-14(9-12)16(18)19/h2,4,6,8,12,14H,3,5,7,9-10H2,1H3,(H,18,19)/t12-,14+/m0/s1
• InChI Key： JHRSKEGQMKSWEL-GXTWGEPZSA-N
• SMILES： OC([C@@H]1CCC[C@H](CC(C2C=CC=C(C)C=2)=O)C1)=O

Computed Properties

• Exact Mass: 260.14124450g/mol
• Monoisotopic Mass: 260.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.4

Additional information on cis-3-2-(3-Methylphenyl)-2-oxoethyl-cyclohexane-1-carboxylic acid

CAS No. 735275-06-6: cis-3-[2-(3-Methylphenyl)-2-Oxoethyl]-Cyclohexane-1-Carboxylic Acid

The compound cis-3-[2-(3-Methylphenyl)-2-Oxoethyl]-Cyclohexane-1-Carboxylic Acid, identified by the CAS registry number 735275-06-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclohexane ring substituted with a carboxylic acid group at position 1 and a cis-configured side chain at position 3. The side chain itself contains a 2-(3-methylphenyl)-2-oxoethyl group, which introduces both aromatic and ketone functionalities into the molecule.

Recent studies have highlighted the importance of such molecules in drug discovery and development. The presence of the cyclohexane ring provides structural rigidity, while the carboxylic acid group offers opportunities for functionalization, such as forming esters or amides. The aromatic moiety, derived from the 3-methylphenyl group, contributes to the molecule's lipophilicity, which is often desirable in pharmacokinetic profiles for drug candidates. Furthermore, the ketone group within the side chain can participate in various chemical reactions, including reductions and condensations, making this compound versatile in synthetic chemistry.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Researchers have explored its use in constructing bioactive compounds with specific pharmacological properties. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity or interact with specific receptors, opening avenues for treating various diseases such as cancer, inflammation, and neurodegenerative disorders.

In terms of synthesis, this compound can be prepared through a variety of methods, including but not limited to Friedel-Crafts acylation, Claisen condensation, and organocatalytic processes. Recent advancements in catalytic asymmetric synthesis have enabled the construction of the cis configuration with high enantioselectivity, which is critical for ensuring the desired biological activity of the compound.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of this compound. These analytical tools are essential for ensuring the reliability of experimental results and facilitating further research into its properties.

In conclusion, cis-3-[2-(3-Methylphenyl)-2-Oxoethyl]-Cyclohexane-1-Carboxylic Acid (CAS No. 735275-06-6) represents a valuable molecule in contemporary chemical research. Its unique structure and functional groups make it an attractive candidate for both fundamental studies and applied research in drug development and materials science. As ongoing investigations continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.